Cas no 1052405-41-0 (2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride)

• Product Name: 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride
• CAS No: 1052405-41-0
• MF: C₁₅H₁₅BrClN₃
• MW: 352.65670132637
• MDL: MFCD06245565
• CID: 2625491
• PubChem ID: 2771845
• Update Time: 2025-11-02

2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminoethyl)-7-bromo-2-(pyridin-2-yl)-1H-indole hydrochloride
• 2-(7-BROMO-2-PYRIDIN-2-YL-1H-INDOL-3-YL)-ETHYLAMINE HYDROCHLORIDE
• 2-[7-bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• 3-(2-Aminoethyl)-7-bromo-2-(pyridin-2-yl)-1H-indole hydrochloride, 2-[3-(2-Aminoethyl)-7-bromo-1H-indol-2-yl]pyridine hydrochloride
• 2-(7-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanaminehydrochloride
• 2-[7-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethylamine hydrochloride
• AKOS005257416
• MFCD06245565
• 1052405-41-0
• 2-[7-bromo-2-(pyridin-2-yl)-1H-indol-3-yl]ethanamine hydrochloride
• 2-(7-bromo-2-pyridin-2-yl-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)ethylamine hydrochloride
• 2-(7-Bromo-2-(pyridin-2-yl)-1H-indol-3-yl)ethanamine hydrochloride
• 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride

• MDL： MFCD06245565
• Inchi： 1S/C15H14BrN3.ClH/c16-12-5-3-4-10-11(7-8-17)15(19-14(10)12)13-6-1-2-9-18-13;/h1-6,9,19H,7-8,17H2;1H
• InChI Key： YZWWVWWFPQMNNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(C1C=CC=CN=1)=C2CCN.Cl

Computed Properties

• Exact Mass: 351.01379Da
• Monoisotopic Mass: 351.01379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride

Recent Advances in the Study of 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride (CAS: 1052405-41-0)

2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride (CAS: 1052405-41-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its indole and pyridine moieties, has been the subject of recent research due to its potential pharmacological properties. The compound's unique structure suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational modeling has been used to predict its binding affinity to specific protein targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's potential as a modulator of serotonin receptors. Preliminary in vitro assays have demonstrated its ability to bind to 5-HT receptors, which are implicated in various neurological disorders. This discovery opens new avenues for the development of therapeutics targeting conditions such as depression, anxiety, and schizophrenia.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for understanding the compound's suitability as a drug candidate. Early results indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its efficacy and reduce potential side effects.

In addition to its pharmacological potential, the compound has also been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate signaling pathways and protein-protein interactions. Its fluorescent properties, attributed to the indole moiety, make it a valuable tool for imaging and tracking biological processes in real-time.

Despite these promising findings, challenges remain in the development of 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride as a therapeutic agent. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, recent research on 2-(7-Bromo-2-pyridin-2-yl-1H-indol-3-yl)-ethylamine hydrochloride (CAS: 1052405-41-0) has highlighted its multifaceted potential in both drug development and chemical biology. Continued exploration of its properties and mechanisms of action will undoubtedly contribute to advancements in the field of medicinal chemistry and provide new opportunities for therapeutic intervention.